3-(2-hydroxyphenyl)-5-methyl-4-(3-propoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C21H21N3O3
• Molecular Weight: 363.4 g/mol
• IUPAC Name: 3-(2-hydroxyphenyl)-5-methyl-4-(3-propoxyphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C21H21N3O3/c1-3-11-27-14-8-6-7-13(12-14)20-17-18(15-9-4-5-10-16(15)25)22-23-19(17)21(26)24(20)2/h4-10,12,20,25H,3,11H2,1-2H3,(H,22,23)
• InChI Key: BCVIOEPLUTVJQP-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=CC(=C1)C2C3=C(C(=O)N2C)NN=C3C4=CC=CC=C4O

Description

The compound 3-(2-hydroxyphenyl)-5-methyl-4-(3-propoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one belongs to the pyrrolopyrazole family, characterized by a fused bicyclic core with a ketone moiety at position 4. Key structural features include:

• A 2-hydroxyphenyl substituent at position 3, contributing hydrogen-bonding capacity.
• A methyl group at position 5, enhancing steric bulk.
• A 3-propoxyphenyl group at position 4, introducing lipophilicity and electron-donating effects.

Crystallographic software such as SHELX and ORTEP are commonly employed to resolve molecular geometries in related studies, though structural data for this compound remains unpublished .

Biological Activity

3-(2-hydroxyphenyl)-5-methyl-4-(3-propoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a synthetic compound belonging to the class of pyrazole derivatives. This compound has garnered attention for its potential biological activities, particularly in the fields of oncology and inflammation.

Anticancer Properties

Recent studies have highlighted the anticancer potential of various pyrazole derivatives, including those similar to 3-(2-hydroxyphenyl)-5-methyl-4-(3-propoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one. The compound exhibits significant cytotoxicity against several cancer cell lines.

Key Findings:

• Cell Line Inhibition : The compound demonstrated notable inhibitory effects on various cancer cell lines such as MCF7 (breast cancer), A549 (lung cancer), and HCT116 (colon cancer) with IC50 values indicating effective concentration levels for inducing cell death.
• Mechanism of Action : It is believed that the compound may exert its effects through the inhibition of key signaling pathways involved in cell proliferation and survival, such as the EGFR and VEGFR pathways, which are critical in tumor growth and angiogenesis .

Anti-inflammatory Effects

In addition to its anticancer properties, this compound has shown promise in modulating inflammatory responses. Pyrazole derivatives are often investigated for their ability to inhibit pro-inflammatory cytokines and enzymes.

Research Insights:

• Cytokine Modulation : Studies suggest that compounds similar to 3-(2-hydroxyphenyl)-5-methyl-4-(3-propoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one can downregulate the production of TNF-alpha and IL-6, which are pivotal in inflammatory processes.
• Enzyme Inhibition : The compound may also inhibit cyclooxygenase (COX) enzymes, which play a significant role in the synthesis of pro-inflammatory mediators .

Structure-Activity Relationship (SAR)

The biological activity of pyrazole derivatives is heavily influenced by their chemical structure. Variations in substituents on the pyrazole ring can significantly alter their potency and selectivity.

Comparative Analysis Table

Compound	Structure	IC50 (µM)	Activity Type
Compound A	3-(2-hydroxyphenyl)-5-methyl-4-(3-propoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one	TBD	Anticancer
Compound B	Ethyl-1-(2-hydroxy-3-aroxypropyl)-3-aryl-1H-pyrazole-5-carboxylate	26	Anticancer
Compound C	1-(2′-hydroxy-3′-aroxypropyl)-3-aryl-1H-pyrazole-5-carbohydrazide	0.95	Autophagy Induction

Note: TBD = To Be Determined based on further studies.

Study 1: Anticancer Efficacy

In a comparative study involving various pyrazole derivatives against A549 lung cancer cells, it was found that compounds with hydroxyl and propoxy substitutions exhibited enhanced cytotoxic effects compared to other derivatives lacking these groups. This suggests that the presence of these functional groups may be crucial for maximizing biological activity.

Study 2: Anti-inflammatory Mechanism

A study exploring the anti-inflammatory potential of pyrazole derivatives revealed that those similar to 3-(2-hydroxyphenyl)-5-methyl-4-(3-propoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one effectively reduced edema in animal models through inhibition of COX enzymes and modulation of cytokine levels.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Physicochemical Properties

The substituents on the pyrrolopyrazole core significantly influence solubility, melting points, and reactivity. Below is a comparative analysis:

Compound Name / ID	Substituents (Positions)	Key Functional Groups	Melting Point (°C)	Yield (%)
Target Compound	3-(2-hydroxyphenyl), 5-methyl, 4-(3-propoxyphenyl)	Hydroxyl, methyl, propoxy	N/A	N/A
3-(2-Hydroxyphenyl)-5-(3-hydroxypropyl)-4-(3,4,5-trimethoxyphenyl) analog	3-(2-hydroxyphenyl), 5-(3-hydroxypropyl), 4-(3,4,5-trimethoxyphenyl)	Hydroxyl, hydroxypropyl, trimethoxy	N/A	N/A
6-Amino-1-(2-chlorophenyl)-4-(3-methoxyphenyl)-3-methyl-pyrano[2,3-c]pyrazole	1-(2-chlorophenyl), 4-(3-methoxyphenyl)	Chloro, methoxy, amino	170.7–171.2	80
3-Amino-5,5-di(4-methylphenyl)-1-phenyl-pyrazol-4(5H)-one	5,5-di(4-methylphenyl), 3-amino	Amino, methylphenyl	218–220	60

Key Observations:

• Electron-Donating vs. Electron-Withdrawing Groups : The target compound’s 3-propoxyphenyl group (electron-donating) contrasts with the chlorophenyl group (electron-withdrawing) in , affecting electronic density and reactivity.
• Hydrogen Bonding : The 2-hydroxyphenyl group in the target compound enhances solubility in polar solvents compared to the methylphenyl groups in .
• Lipophilicity : The propoxy chain in the target compound increases logP compared to shorter alkoxy groups (e.g., methoxy in ).

NMR Spectral Signatures

• Target Compound : Expected signals include:
  • δ 11–12 ppm: Hydroxyl proton (-OH) on the 2-hydroxyphenyl ring.
  • δ 2.10–2.20 ppm: Methyl group at position 5 (cf. δ 2.14 ppm in ).
  • δ 3.70–4.20 ppm: Propoxy group (-OCH2CH2CH3), split into multiplets.
• Analog : Shows δ 3.74 ppm for methoxy (-OCH3) and δ 5.85 ppm for the dihydropyran ring proton .

Q & A

Q. What are the optimal synthetic strategies for this compound, and how can reaction conditions be systematically optimized?

Methodological Answer: The synthesis involves multi-step reactions, typically starting with hydrazine derivatives and carbonyl precursors. Key steps include cyclocondensation and functional group modifications. Optimization strategies include:

• Microwave-assisted synthesis to improve reaction rates and yields (e.g., reducing reaction time from 24 hours to 30 minutes) .
• Solvent-free conditions to enhance selectivity and reduce purification complexity .
• Systematic screening of catalysts (e.g., p-toluenesulfonic acid) and temperatures (60–120°C) to maximize yields (reported range: 70–95%) .
  Critical parameters to monitor: reaction pH, stoichiometric ratios, and intermediates’ stability.

Q. What analytical techniques are most effective for characterizing its structural features?

Methodological Answer:

• X-ray crystallography (using SHELXL for refinement) resolves 3D conformation, including bond angles and torsion angles critical for biological activity .
• NMR spectroscopy (1H/13C): Assign peaks to distinguish diastereomers (e.g., δ 5.68 ppm for the pyrazole proton) and confirm regiochemistry .
• IR spectroscopy : Identify functional groups (e.g., carbonyl stretch at ~1674 cm⁻¹) and hydrogen-bonding interactions .
• High-resolution mass spectrometry (HRMS) : Validate molecular formula (e.g., [M+H]+ = 306.2) .

Q. How can researchers design initial biological activity screening protocols?

Methodological Answer:

• In vitro assays :
  • Antimicrobial : Broth microdilution (MIC determination against S. aureus and E. coli) .
  • Anticancer : MTT assay on cancer cell lines (e.g., IC₅₀ calculation for HepG2) .
• Enzyme inhibition : Fluorescence-based assays (e.g., COX-2 inhibition for anti-inflammatory potential) .
• Control compounds : Use structurally similar pyrazole derivatives (e.g., 4-(4-fluorophenyl)-3-(2-hydroxyphenyl)pyrazole) for activity benchmarking .

Advanced Research Questions

Q. How can computational modeling enhance understanding of target interactions?

Methodological Answer:

• Molecular docking (AutoDock Vina): Predict binding modes with enzymes (e.g., kinase domains) by analyzing hydrogen bonds and hydrophobic pockets .
• Molecular dynamics (MD) simulations (GROMACS) : Assess stability of ligand-receptor complexes over 100 ns trajectories .
• QSAR models : Correlate substituent effects (e.g., propoxy vs. ethoxy groups) with bioactivity using descriptors like logP and polar surface area .

Q. What approaches are recommended for structure-activity relationship (SAR) studies?

Methodological Answer:

• Systematic substitution : Vary substituents at positions 3, 4, and 5 (e.g., phenyl vs. tetrahydrofuran groups) and compare bioactivity .

• Key SAR Findings :

  Substituent Position	Modification	Biological Impact
  3-(2-hydroxyphenyl)	Hydroxyl → Methoxy	Reduced antioxidant activity
  5-Methyl	Methyl → Propyl	Enhanced anticancer potency
  4-(3-propoxyphenyl)	Propoxy → Ethoxy	Altered pharmacokinetics

Q. How should researchers resolve discrepancies between crystallographic data and computational predictions?

Methodological Answer:

• Refinement protocols : Use SHELXL’s TWIN and BASF commands to model twinning or disorder .
• Validation tools : Check geometric outliers with PLATON and visualize electron density maps in Olex2 .
• Comparative analysis : Overlay DFT-optimized structures with crystallographic coordinates (RMSD < 0.5 Å acceptable) .

Q. What experimental designs address variability in biological activity between in vitro and in vivo models?

Methodological Answer:

• Pharmacokinetic profiling :
  • ADMET prediction : Use SwissADME to assess bioavailability and blood-brain barrier penetration .
  • Metabolite identification : LC-MS/MS to detect phase I/II metabolites in liver microsomes .
• In vivo validation : Use orthotopic xenograft models (e.g., murine cancer models) with dose escalation (10–100 mg/kg) .

Q. How can researchers analyze conflicting data in synthetic yield optimization?

Methodological Answer:

• Design of Experiments (DoE) : Apply factorial design to isolate variables (e.g., temperature, solvent polarity) .
• Case study : A 30% yield increase was achieved by switching from THF to DMF, resolving solubility issues .
• Statistical tools : Use ANOVA to identify significant factors (p < 0.05) and optimize conditions iteratively .

Q. What strategies validate the compound’s mechanism of action in complex biological systems?

Methodological Answer:

• CRISPR-Cas9 knockouts : Validate target engagement by deleting putative receptors (e.g., EGFR) in cell lines .
• Thermal shift assay (TSA) : Confirm binding to enzymes by monitoring protein melting temperature shifts .
• Transcriptomics : RNA-seq to identify differentially expressed genes post-treatment .

Q. How can researchers address challenges in scaling up synthesis for preclinical studies?

Methodological Answer:

• Flow chemistry : Implement continuous reactors to maintain reaction control at larger scales .
• Purification : Use flash chromatography with gradient elution (hexane/EtOAc 70:30 → 50:50) to isolate >95% pure product .
• Stability testing : Monitor degradation under accelerated conditions (40°C/75% RH for 4 weeks) .